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Compound of Interest

Compound Name: Phenyiltrimethylsilane

Cat. No.: B1584984

Proper management and disposal of phenyltrimethylsilane are critical for ensuring laboratory
safety and environmental protection. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to handle and dispose of this chemical
responsibly.

Immediate Safety and Handling Protocols

Phenyltrimethylsilane is a flammable liquid and vapor that can cause skin and eye irritation.
[1][2] Adherence to strict safety protocols is essential when handling this compound.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[2]

» Skin Protection: Use appropriate protective gloves, such as nitrile rubber, and a lab coat to
prevent skin contact.[2]

» Respiratory Protection: Handle phenyltrimethylsilane in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of vapors.[2]

Handling and Storage:

o Keep the chemical away from open flames, hot surfaces, and other ignition sources.[1]
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» Store containers in a cool, dry, and well-ventilated location, ensuring they are tightly sealed.

[2]
» Ground and bond all containers and receiving equipment to prevent static discharge.[2]
e Use only non-sparking tools when handling this material.[2]

e Avoid contact with incompatible substances such as strong oxidizing agents, acids, and
alcohols.[1][2]

Phenyltrimethylsilane Properties and Hazards

The following table summarizes key quantitative data for phenyltrimethylsilane.

Property Value

Molecular Formula C9H14Si

Molecular Weight 150.29 g/mol [3]

Boiling Point 168-170 °C[4]

Density 0.873 g/mL at 25 °C[4]

Flash Point 46 °C/114.8 °F

Hazards Flammable liquid and vapor[1][2]

Causes skin irritation[1][2]

Causes serious eye irritation[1][2]

Step-by-Step Disposal Procedure

Disposal of phenyltrimethylsilane must be carried out in compliance with all federal, state,
and local environmental regulations. Never pour this chemical down the drain or discard it with
regular trash.

Experimental Protocol for Waste Handling and Disposal:

e Segregation and Collection:
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o Collect waste phenyltrimethylsilane in a dedicated, properly labeled hazardous waste
container.

o If dealing with a spill, absorb the chemical with an inert material such as sand, silica gel, or
a universal binder.[1] Do not use combustible materials like sawdust.

o Use non-sparking tools to clean up any spills.[2]

e Containerization:

o Place the absorbed material or liquid waste into a suitable, sealable container designed for
flammable hazardous waste.

o Ensure the container is clearly labeled as "Hazardous Waste - Phenyltrimethylsilane"
and includes the appropriate hazard pictograms (flammable liquid).

» Storage Pending Disposal:
o Store the sealed waste container in a designated hazardous waste accumulation area.

o This area must be cool, dry, well-ventilated, and away from ignition sources and
incompatible materials.

e Final Disposal:

o Arrange for the disposal of the waste through your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal company.

o The recommended disposal method is incineration in a permitted hazardous waste facility.

[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
phenyltrimethylsilane.
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Phenyltrimethylsilane Waste Management

Waste Phenyltrimethylsilane Generated

Collect Waste in Absorb with Inert Material
Dedicated Container (e.g., sand, silica gel)

Seal in Labeled
Hazardous Waste Container

Store in Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Company

Professional Disposal
(Incineration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1584984#phenyltrimethylsilane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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